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Compound of Interest

Compound Name: THIOCHOLINE

Cat. No.: B1204863

Thiocholine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiocholine, the sulfur-containing analog of choline, is a critical biochemical reagent primarily
utilized in the quantitative determination of cholinesterase activity. It is most commonly
generated in situ from the enzymatic hydrolysis of its ester precursors, such as
acetylthiocholine or butyrylthiocholine, by acetylcholinesterase (AChE) and
butyrylcholinesterase (BChE), respectively. The free sulfhydryl group of thiocholine is highly
reactive and forms the basis of its detection in the widely used Ellman's assay. This guide
provides an in-depth overview of the chemical structure, properties, and key applications of
thiocholine.

Chemical Structure and Identification

Thiocholine is a quaternary ammonium cation. Its structure consists of a trimethylated amine
linked to a thiol group by an ethyl bridge.

o |[UPAC Name: trimethyl(2-sulfanylethyl)azanium[1]
e Molecular Formula: CsH1aNS*[1]

e SMILES: C--INVALID-LINK--(C)CCS[1]
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e InChl Key: VFUGTBZQGUVGEX-UHFFFAOYSA-O

Physicochemical Properties

Thiocholine is typically used in the form of its salts, such as thiocholine chloride or
thiocholine iodide. The properties of the thiocholine cation and its common salts are
summarized below.

Property Value Source
Molecular Weight (CsH1aNS™) 120.24 g/mol [1]
Molecular Weight (Thiocholine

) 155.69 g/mol [2]
Chloride)
Molecular Weight (Thiocholine

_ 247.14 g/mol

lodide)
Molecular Weight (Thiocholine

) 200.14 g/mol [3]
Bromide)
pKa (Thiol Group) ~7.8

Appearance (Thiocholine

White, very hygroscopic solid 2
Chloride) y e P 2l

Solubility (Thiocholine

) Soluble in water [2]
Chloride)

Key Biochemical Pathway: Enzymatic Generation of
Thiocholine

Thiocholine is produced in the synaptic cleft and in vitro assays through the catalytic action of
cholinesterases on acetylthiocholine. This hydrolysis reaction is a cornerstone of cholinergic
neurotransmission termination and is exploited for measuring enzyme activity.
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Reactants

Acetylthiocholine H20

Substrate Binding

Enzyme

Acetylcholinesterase (AChE)

Hydrolysis

Products

Thiocholine Acetic Acid

Enzymatic Reaction Colorimetric Reaction Detection

. - . Hydrolysis : . DTNB Reaction TNB2~ Measure Absorbance
Acetylthiocholine (ATCI) Cholinesterase (AChE) Thiocholine (Colorless) (Yellow) at 412 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Thiocholine | C5H14NS+ | CID 37851 - PubChem [pubchem.ncbi.nim.nih.gov]

2. Thiocholine Chloride|CAS 37880-96-9|Research Chemical [benchchem.com]

3. Thiocholine bromide | C5H14BrNS | CID 10236074 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [what is the chemical structure of thiocholine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204863#what-is-the-chemical-structure-of-
thiocholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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